11,14-Dihydroxypregn-4-ene-3,20-dione

• CAS No.: 95832-17-0
• Molecular Formula: C21H30O4
• Molecular Weight: 346.5 g/mol
• IUPAC Name: (8R,9S,10R,11R,13R,14R,17S)-17-acetyl-11,14-dihydroxy-10,13-dimethyl-2,6,7,8,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C21H30O4/c1-12(22)15-7-9-21(25)16-5-4-13-10-14(23)6-8-19(13,2)18(16)17(24)11-20(15,21)3/h10,15-18,24-25H,4-9,11H2,1-3H3/t15-,16-,17-,18-,19+,20-,21-/m1/s1
• InChI Key: XVNVIIRMSUKNKJ-CJAFCWQJSA-N
• SMILES: CC(=O)C1CCC2(C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)O
• Isomeric SMILES: CC(=O)[C@H]1CC[C@@]2([C@@]1(C[C@H]([C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)O)C)O
• Synonyms: 11,14-dihydroxypregn-4-ene-3,20-dione; HPED

Description

11,16-Dihydroxypregn-4-ene-3,20-dione is a pregnane steroid derivative isolated from Imperata cylindrica (IMP) aerial parts. It exhibits growth inhibitory activity against cancer cell lines such as BT-549 (breast cancer) and HT-29 (colorectal cancer) in vitro . Structurally, it features hydroxyl groups at positions 11 and 16 on the pregnane backbone, distinguishing it from endogenous steroids like progesterone or cortisol. Its molecular formula is C21H30O4 (MW: 346.46 g/mol), though its CAS number remains unspecified in available literature .

Comparison with Similar Compounds

Structural and Functional Overview

The following table summarizes key structural and biological differences between 11,16-Dihydroxypregn-4-ene-3,20-dione and related steroids:

Compound Name	Hydroxyl/Substituent Positions	Molecular Formula	Molecular Weight	CAS Number	Key Biological Activities	References
11,16-Dihydroxypregn-4-ene-3,20-dione	11, 16	C21H30O4	346.46	N/A	Anticancer (growth inhibition)
11α-Hydroxyprogesterone	11α	C21H30O3	330.46	N/A	Precursor for steroid metabolites
Desoxycorticosterone (21-Hydroxypregn-4-ene-3,20-dione)	21	C21H30O3	330.46	64-85-7	Mineralocorticoid (electrolyte regulation)
21-Deoxycortisol (11β,17α-Dihydroxypregn-4-ene-3,20-dione)	11β, 17α	C21H30O4	346.46	641-77-0	Intermediate in cortisol synthesis
Hydrocortisone (11β,17α,21-Trihydroxypregn-4-ene-3,20-dione)	11β, 17α, 21	C21H30O5	362.46	50-23-7	Anti-inflammatory, glucocorticoid
11α-Hydroxyprogesterone Acetate	11α (acetylated)	C23H32O4	372.50	2268-98-6	Synthetic intermediate

Key Differences and Implications

Position of Hydroxyl Groups

• 11,16-Dihydroxypregn-4-ene-3,20-dione : Dual hydroxylation at C11 and C16 correlates with anticancer activity via pro-apoptotic and pro-oxidative pathways . This distinguishes it from other steroids with hydroxyls at C21 (e.g., Desoxycorticosterone) or C17 (e.g., 21-Deoxycortisol).
• Hydrocortisone : The 11β,17α,21-trihydroxy configuration enables glucocorticoid receptor binding , critical for anti-inflammatory effects .
• Desoxycorticosterone : A single hydroxyl at C21 facilitates mineralocorticoid receptor activation , regulating sodium retention .